Cas no 1361116-00-8 (N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide;dihydrochloride)

• Product Name: N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide;dihydrochloride
• CAS No: 1361116-00-8
• MF: C₁₄H₁₉Cl₂N₃OS
• MW: 348.29115986824
• MDL: MFCD21606062
• CID: 4697037
• Update Time: 2025-06-08

N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidin-4-yl-thieno[2,3-b]pyridine-2-carboxylic acidmethylamide dihydrochloride
• N-methyl-3-(piperidin-4-yl)thieno[2,3-b]pyridine-2-carboxamide dihydrochloride
• N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide;dihydrochloride

• MDL： MFCD21606062
• Inchi： 1S/C14H17N3OS.2ClH/c1-15-13(18)12-11(9-4-7-16-8-5-9)10-3-2-6-17-14(10)19-12;;/h2-3,6,9,16H,4-5,7-8H2,1H3,(H,15,18);2*1H
• InChI Key： FSROGBSTHWFPAB-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C(=CC=CN=2)C(=C1C(NC)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 82.3

Additional information on N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide;dihydrochloride

Professional Introduction to N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride (CAS No. 1361116-00-8)

N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride, identified by its CAS number 1361116-00-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in medicinal chemistry. The presence of both piperidine and thieno[2,3-b]pyridine moieties in its molecular framework contributes to its potential biological activity, particularly in the context of targeting various disease pathways.

The chemical structure of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride encompasses a fused ring system that includes a thiophene ring connected to a pyridine ring, with a piperidine side chain attached at the 3-position. This arrangement not only imparts distinct electronic properties but also opens up possibilities for diverse interactions with biological targets. The dihydrochloride salt form enhances the compound's solubility and stability, making it more amenable for formulation and administration in preclinical and clinical studies.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate thienopyridine scaffolds. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern in N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride positions it as a candidate for further investigation into its interaction with biological receptors and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in the pathogenesis of chronic diseases.

The synthesis of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidine moiety at the 3-position of the thieno[2,3-b]pyridine core is particularly critical, as it influences the compound's overall pharmacokinetic properties. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements for pharmaceutical development.

The pharmacological evaluation of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential inhibitory activity against specific targets, such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These interactions are relevant to inflammatory disorders and autoimmune diseases, where dysregulation of JAK/STAT signaling pathways plays a crucial role. Additionally, the compound has shown promise in preclinical models of cancer, where it may exert its effects by modulating key signaling cascades involved in tumor growth and progression.

The solubility profile of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride has been optimized to facilitate its use in various formulation matrices. The dihydrochloride salt form enhances water solubility, which is advantageous for parenteral administration routes. Furthermore, the compound's stability under different storage conditions has been assessed to ensure its shelf-life integrity. These pharmacokinetic considerations are critical for determining appropriate dosing regimens and formulation strategies in future clinical trials.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinity and interaction patterns of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride with biological targets. These virtual screening approaches have helped identify key residues on the target proteins that are likely to be involved in binding interactions. Such insights can guide the design of next-generation analogs with improved potency and selectivity. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The potential therapeutic applications of N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride extend beyond oncology and inflammation-related disorders. Emerging evidence suggests that this compound may also have neuroprotective properties, making it relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of thienopyridine derivatives to modulate neurotransmitter systems has been explored in preclinical studies, indicating their potential as candidates for central nervous system (CNS) drug development.

In conclusion, N-Methyl-3-piperidin-4-ylthieno[2,3-b]pyridine-2-carboxamide; dihydrochloride represents a structurally intriguing molecule with significant therapeutic potential. Its unique chemical composition and preliminary pharmacological findings position it as a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its mechanism of action and explore its clinical applicability across a range of diseases. The continued investigation into this compound will contribute valuable insights into the development of novel therapeutic strategies.